Home / Products / Biochemicals / Natural Products

Avenacosid A

Name: Avenacosid A
Brand: Smolecule
SKU: S1960356
Rating: 5 (6 reviews)

Catalog No.

S1960356

CAS No.

24915-65-9

M.F

C51H82O23

M. Wt

1063.2 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4. Specification
5. Others

General Information

CAS Number

24915-65-9

Product Name

Avenacosid A

IUPAC Name

2-[4-hydroxy-2-(hydroxymethyl)-6-[5',7,9,13-tetramethyl-5'-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]spiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxolane]-16-yl]oxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol

Molecular Formula

C51H82O23

Molecular Weight

1063.2 g/mol

InChI

InChI=1S/C51H82O23/c1-20-31-27(73-51(20)13-12-48(3,74-51)19-65-44-38(61)36(59)33(56)28(16-52)68-44)15-26-24-7-6-22-14-23(8-10-49(22,4)25(24)9-11-50(26,31)5)67-47-43(72-46-40(63)37(60)34(57)29(17-53)69-46)41(64)42(30(18-54)70-47)71-45-39(62)35(58)32(55)21(2)66-45/h6,20-21,23-47,52-64H,7-19H2,1-5H3

InChI Key

AAJHVVLGKCKBSH-UHFFFAOYSA-N

SMILES

CC1C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)OC6C(C(C(C(O6)CO)OC7C(C(C(C(O7)C)O)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)C)C)OC19CCC(O9)(C)COC1C(C(C(C(O1)CO)O)O)O

Canonical SMILES

CC1C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)OC6C(C(C(C(O6)CO)OC7C(C(C(C(O7)C)O)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)C)C)OC19CCC(O9)(C)COC1C(C(C(C(O1)CO)O)O)O

The exact mass of the compound Avenacosid A is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 106556. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Description

Avenacoside A, also known as menthyl isovalerate or validol [], is a colorless, odoriferous compound with the chemical formula C51H82O23 []. Information on its origin within the oat plant and its specific biological function is currently limited. However, research suggests Avenacosid A may contribute to the health benefits associated with oat consumption [].

Molecular Structure Analysis

Avenacosid A possesses a complex molecular structure consisting of 51 carbon atoms, 82 hydrogen atoms, and 23 oxygen atoms []. The core structure is based on the p-menthane skeleton, a cyclohexane ring with methyl and isopropyl groups attached at specific positions []. This core structure is linked to an ester group, formed by the condensation of menthol and isovaleric acid [].

Physical And Chemical Properties Analysis

Data on the specific physical and chemical properties of Avenacosid A is scarce. However, based on its chemical structure, Avenacosid A is predicted to be slightly soluble in water and more soluble in organic solvents [].

Safety and Hazards

Currently, there is limited data on the safety profile of Avenacosid A. Consumption of oats, which contain Avenacosid A, is generally considered safe for most individuals []. However, further research is needed to determine the safety of isolated Avenacosid A and potential dose-dependent effects.